6-Amino-4-[3-(benzyloxy)phenyl]-3-ethyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C22H20N4O2
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 6-amino-3-ethyl-4-(3-phenylmethoxyphenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C22H20N4O2/c1-2-18-20-19(17(12-23)21(24)28-22(20)26-25-18)15-9-6-10-16(11-15)27-13-14-7-4-3-5-8-14/h3-11,19H,2,13,24H2,1H3,(H,25,26)
• InChI Key: NEUWCJOAWCJQJC-UHFFFAOYSA-N
• SMILES: CCC1=C2C(C(=C(OC2=NN1)N)C#N)C3=CC(=CC=C3)OCC4=CC=CC=C4

Description

6-Amino-4-[3-(benzyloxy)phenyl]-3-ethyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound is a member of the pyrazole family and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 6-Amino-4-[3-(benzyloxy)phenyl]-3-ethyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or proteins that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in cancer cells. Additionally, this compound has been found to exhibit antifungal and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Amino-4-[3-(benzyloxy)phenyl]-3-ethyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments include its potential applications in the field of medicine and its ability to inhibit the growth of cancer cells. However, the limitations of using this compound in lab experiments include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 6-Amino-4-[3-(benzyloxy)phenyl]-3-ethyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. These include further research into its mechanism of action, the development of new drugs based on this compound, and the exploration of its potential applications in the treatment of various diseases. Additionally, future studies could focus on the potential side effects of this compound and ways to mitigate these effects.

Synthesis Methods

The synthesis of 6-Amino-4-[3-(benzyloxy)phenyl]-3-ethyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been achieved using various methods. One of the most common methods involves the reaction of 3-(benzyloxy)benzaldehyde, ethylacetoacetate, and hydrazine hydrate in the presence of a catalyst. This reaction yields the desired compound, which can be purified using column chromatography.

Scientific Research Applications

This compound has been the subject of various scientific research studies due to its potential applications in the field of medicine. It has been found to exhibit antitumor, antifungal, and anti-inflammatory properties. Studies have also shown that this compound has the potential to be used as a lead compound for the development of new drugs.